Cas no 102943-16-8 (Ethyl 5-methyl-2-oxopiperidine-3-carboxylate)
102943-16-8 structure
Product Name:Ethyl 5-methyl-2-oxopiperidine-3-carboxylate
CAS No:102943-16-8
MF:C9H15NO3
MW:185.220302820206
CID:125360
PubChem ID:15257818
Update Time:2025-04-18
Ethyl 5-methyl-2-oxopiperidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-methyl-2-oxopiperidine-3-carboxylate
- 3-PIPERIDINECARBOXYLIC ACID, 5-METHYL-2-OXO-, ETHYL ESTER
- 5-METHYL-3-CARBOMETHOXY-2-PIPERIDONE
- 2-Oxo-5-methyl-piperidin-3-carbonsaeure-ethylester
- 3-Ethoxycarbonyl-5-methyl-2-oxo-piperidin
- 5-methyl-2-oxo-piperidine-3-carboxylic acid ethyl ester
- 5-methyl-3-ethoxycarbonyl-2-piperidone
- ethyl 2-oxo-5-methylpiperidine-3-carboxylate
- 5-METHYL-3-CARBETHOXY-2-PIPERIDONE
- 5-Methyl-2-piperidone-3-carboxylic acid ethyl ester
- DTXSID201197795
- N-a-Boc-N-d-allyloxycarbonyl-D-ornithine
- MYTPYJOXYXVLKN-UHFFFAOYSA-N
- AKOS006295622
- Ethyl-2-oxo-5-methylpiperidine-3-carboxylate
- 3-piperidinecarboxylic acid,5-methyl-2-oxo-,ethyl ester
- SCHEMBL158378
- 102943-16-8
- FT-0620621
- DA-33745
-
- Inchi: 1S/C9H15NO3/c1-3-13-9(12)7-4-6(2)5-10-8(7)11/h6-7H,3-5H2,1-2H3,(H,10,11)
- InChI Key: MYTPYJOXYXVLKN-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(NCC(C)C1)=O)=O
Computed Properties
- Exact Mass: 185.10500
- Monoisotopic Mass: 185.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 55.4Ų
Experimental Properties
- Density: 1.07
- Boiling Point: 327.7°C at 760 mmHg
- Flash Point: 152°C
- Refractive Index: 1.453
- PSA: 55.40000
- LogP: 0.65050
Ethyl 5-methyl-2-oxopiperidine-3-carboxylate Customs Data
- HS CODE:2933790090
- Customs Data:
China Customs Code:
2933790090Overview:
2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%
Ethyl 5-methyl-2-oxopiperidine-3-carboxylate Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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